Cas no 748775-19-1 (ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 748775-19-1
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 5447396
• PubChem ID: 2321753
• Update Time: 2025-06-13

ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acrylamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• EN300-1194310
• starbld0006414
• 2-(Acryloylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester
• Enamine_003905
• Z2734834398
• HMS1405B11
• ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS034461144
• 748775-19-1
• Ethyl 4,5,6,7-tetrahydro-2-[(1-oxo-2-propen-1-yl)amino]benzo[b]thiophene-3-carboxylate

• Inchi： 1S/C14H17NO3S/c1-3-11(16)15-13-12(14(17)18-4-2)9-7-5-6-8-10(9)19-13/h3H,1,4-8H2,2H3,(H,15,16)
• InChI Key： OMJNVLJZEYYDEU-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(=O)C=C)S2

Computed Properties

• Exact Mass: 279.09291458g/mol
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.5±50.0 °C(Predicted)
• pka: 12.84±0.20(Predicted)

Additional information on ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 748775-19-1)

Ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 748775-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound belongs to the class of benzothiophene derivatives, which are widely recognized for their diverse biological activities. The presence of both amide and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. Its CAS No. 748775-19-1 is frequently searched in scientific databases, reflecting its relevance in current studies.

The synthesis of ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic reactions, including cyclization and acylation processes. These methods are optimized to achieve high yields and purity, which are critical for its use in further applications. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol enhances its practicality in laboratory settings.

One of the trending topics in the scientific community is the exploration of sustainable synthesis routes for complex organic molecules. Ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is no exception, with researchers investigating green chemistry approaches to reduce environmental impact. This aligns with the growing emphasis on eco-friendly pharmaceutical production, a subject frequently queried in search engines.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of benzothiophene-3-carboxylate may exhibit anti-proliferative effects against certain cancer cell lines. While more research is needed, this has sparked discussions in online forums and academic circles, making CAS No. 748775-19-1 a hot topic in medicinal chemistry.

From a commercial perspective, ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is available through specialized chemical suppliers. Its purity and stability are key selling points, ensuring reliable performance in research applications. The compound's molecular weight and structural formula are often highlighted in product specifications to assist researchers in their work.

In conclusion, ethyl 2-(prop-2-enamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 748775-19-1) is a promising compound with broad applications in pharmaceutical development and material science. Its unique properties and relevance to current research trends make it a valuable subject for further exploration. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in organic chemistry and drug discovery.